1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
Overview
Description
1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (DMBTA) is a molecule belonging to the class of organic compounds known as benzothiazoles. It is an important chemical compound used in various scientific research applications. DMBTA has been used in various biochemical, physiological and pharmacological studies, as well as in a variety of laboratory experiments. This article will provide an overview of DMBTA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Drug Discovery and Development
This compound, with its benzothiazole core, is part of a class of molecules that have been explored for their therapeutic potential. Benzothiazole derivatives have been studied for the treatment of various diseases, including diabetes, epilepsy, inflammation, amyotrophic lateral sclerosis, analgesia, tuberculosis, and viral infections . The unique structure of 1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid could be pivotal in the synthesis of novel drugs with improved efficacy and safety profiles.
Antibacterial Agents
Benzothiazole derivatives are known for their wide range of biological activities, including antibacterial properties . The specific modifications in 1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid could lead to the development of new antibacterial agents that are more effective against resistant strains of bacteria.
Nonlinear Optics (NLO)
Benzothiazoles have been suggested as potential components in nonlinear optics due to their thermal stability and electron-withdrawing properties . The azetidine-3-carboxylic acid moiety could further enhance the NLO properties, making this compound a candidate for the development of new materials for optical applications.
Vulcanization Accelerators
The sulfur vulcanization of rubber utilizes 2-mercaptobenzothiazoles as accelerators . The derivative could be investigated for its potential to act as a novel accelerator, possibly improving the efficiency and characteristics of vulcanized rubber products.
Food Additive
While the parent compound benzothiazole is used as a food additive due to its meaty flavor and sulfurous odor, derivatives like 1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid could be explored for similar or enhanced flavoring properties in food products .
Dye for Arsenic Detection
A benzothiazole derivative has been suggested as a dye for arsenic detection . Given the structural complexity of 1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid, it could be a candidate for the development of sensitive and selective assays for arsenic and other heavy metals in environmental samples.
properties
IUPAC Name |
1-(5,6-dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S/c1-7-3-10-11(4-8(7)2)18-13(14-10)15-5-9(6-15)12(16)17/h3-4,9H,5-6H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SAZVYPKTEKVJAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)SC(=N2)N3CC(C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5,6-Dimethyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2H-pyrazolo[3,4-b]pyridine-3-carboxylate](/img/structure/B1454607.png)
![1-[6-(Methylsulfonyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxylic acid](/img/structure/B1454618.png)
